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2-Ethylhexyl nonanoate (CAS Number: 59587-44-9), also known by synonyms such as 2-
Ethylhexyl pelargonate, is a synthetic ester with significant versatility across multiple industries.
[1][2] It is formed through the esterification of 2-ethylhexanol and nonanoic acid (also known as
pelargonic acid).[2] Belonging to the long-chain fatty ester family, this compound is a clear,
colorless to pale yellow liquid characterized by its low volatility, excellent lubricity, and a
distinctively light, non-greasy texture.[1] These attributes have positioned it as a key ingredient
in cosmetics, personal care products, industrial lubricants, and polymer systems.[1] This guide
provides a comprehensive technical overview for researchers and formulation scientists,
delving into its chemical identity, synthesis, mechanisms of action in various applications, and
its toxicological profile.

Core Chemical and Physical Properties

A thorough understanding of 2-Ethylhexyl nonanoate's physicochemical properties is
fundamental to its effective application. These properties dictate its behavior in formulations, its
interaction with other components, and its performance characteristics. The branched nature of
the 2-ethylhexyl group combined with the C9 fatty acid chain results in a unique combination of
fluidity, solvency, and stability.
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Chemical Identity and Structure

The molecular structure is central to its function. The ester linkage is susceptible to hydrolysis
under strong acidic or basic conditions, breaking down into its constituent alcohol and acid, a
crucial factor in its toxicological assessment.[2]
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Caption: Figure 1: Chemical Structure of 2-Ethylhexyl nonanoate.

Physicochemical Data

The quantitative properties of 2-Ethylhexyl nonanoate are summarized below. Its high log
Pow value indicates strong hydrophobicity and low water solubility, making it an excellent
emollient and oil-phase component.[2][3] Its low volatility is advantageous for maintaining
formulation integrity and performance over time.[1][2]
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Synthesis and Manufacturing

The industrial production of 2-Ethylhexyl nonanoate is primarily achieved through direct
esterification. The choice of catalyst and reaction conditions is critical to maximize yield,
minimize side reactions, and ensure high purity of the final product.

Esterification Reaction

The synthesis involves the reaction of 2-ethylhexanol with nonanoic acid, typically in the
presence of an acid catalyst.[2][5] Water is produced as a byproduct and must be removed to
drive the reaction equilibrium towards the product side, in accordance with Le Chatelier's
principle.
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Caption: Figure 2: Generalized workflow for the synthesis of 2-Ethylhexyl honanoate.

Catalysis Insights

While traditional homogeneous catalysts like sulfuric acid can be used, they present challenges
in separation and waste disposal.[6] Heterogeneous catalysts, such as strong cation exchange
resins (e.g., Amberlyst-15, Amberlite IR120), are increasingly favored.[5] These solid acid
catalysts simplify product purification and are reusable, aligning with green chemistry
principles. However, research indicates that mass transfer limitations can arise due to the steric
hindrance of the reactants within the catalyst's pores, a critical consideration for process
optimization.[5] Achieving high conversion rates (e.g., 85%) requires optimizing temperature,
molar ratios, and flow rates in continuous reactor systems.[5]

Industrial and Scientific Applications

2-Ethylhexyl nonanoate's value lies in its versatility. It acts as an emollient, plasticizer,
solvent, and lubricant across diverse fields.[1]

Cosmetics and Personal Care

This is a primary market for 2-Ethylhexyl nonanoate. Its key function is as an emollient and
skin-conditioning agent.[1][7]

o Causality: The ester's chemical structure provides a lightweight, non-greasy, and silky feel
upon application. Its excellent spreading ability allows for smooth application of creams,
lotions, and sunscreens.[1]

e Mechanism: It forms a thin, hydrophobic film on the skin's surface, which reduces
transepidermal water loss (TEWL), thereby conditioning and softening the skin. Its high
solvency is particularly valuable for dissolving crystalline UV filters and dispersing pigments
in sun care and color cosmetic formulations, enhancing product stability and aesthetic
appeal.[1] It is also noted for being non-comedogenic, making it suitable for a wide range of
skin types.[1]

Industrial Lubricants and Metalworking Fluids

In industrial settings, the ester's performance is defined by its high lubricity and thermal
stability.[1]
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o Causality: The long alkyl chains reduce friction and wear between surfaces.[1]

e Mechanism: It functions as a boundary lubricant, forming a strong, persistent film on metal
surfaces that withstands high pressure and temperature. This film provides corrosion
inhibition and oxidative resistance.[1] Its low volatility and broad temperature performance
make it a suitable base fluid or additive in synthetic lubricants for compressors, gears, and
hydraulic systems.[1]

Polymers and Coatings

2-Ethylhexyl nonanoate serves as a secondary plasticizer and flow modifier.[1]

o Causality: Its integration into a polymer matrix disrupts polymer-polymer chain interactions,
increasing flexibility and reducing brittleness.

e Mechanism: In PVC and other polymer systems, it enhances low-temperature performance
and improves processability.[1] In coatings and inks, it acts as a leveling agent, improving
gloss and film smoothness without significantly increasing viscosity. Its low volatility ensures
stable film formation.[1]

Toxicological Profile and Safety Assessment

For drug development professionals and researchers, a clear understanding of a compound's
safety is paramount. 2-Ethylhexyl nonanoate is generally considered to have a low order of
toxicity, but its metabolic fate is a key consideration.

Metabolic Pathway: Hydrolysis

In biological systems, esters like 2-Ethylhexyl nonanoate are expected to undergo enzymatic
hydrolysis to their constituent components: 2-ethylhexanol (2-EH) and nonanoic acid. The
toxicology of these hydrolysis products is therefore relevant to the overall safety assessment of
the parent ester.[8]
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Caption: Figure 3: Metabolic Hydrolysis Pathway.

Summary of Toxicological Data

Data from human health assessments provide a clear picture of its safety profile. The
compound itself is characterized by low acute toxicity.
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Expert Interpretation: The critical point in the toxicological assessment is the potential for
developmental toxicity from the metabolite 2-EH.[8] However, studies suggest that the rate of
hydrolysis from the parent ester allows for clearance of 2-EH before it can accumulate to levels
that cause acute toxicity.[9] Therefore, while 2-EH itself carries a hazard classification, the risk
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associated with exposure to 2-Ethylhexyl nonanoate in typical cosmetic and industrial
applications is considered low.

Regulatory Status

2-Ethylhexyl nonanoate is listed on major chemical inventories, including the Australian
Inventory of Industrial Chemicals (AICIS) and is registered under REACH in Europe.[4] Safety
Data Sheets (SDS) generally classify the substance as not hazardous under GHS criteria,
though some suppliers may indicate potential for mild irritation.[3][10] It is crucial to always
consult the specific SDS from the supplier for handling and PPE recommendations.[10][11][12]

Analytical and Quality Control Protocols

For researchers and formulators, verifying the identity, purity, and consistency of 2-Ethylhexyl
nonanoate is essential. Standard analytical techniques are employed for this purpose.

Protocol: Purity Assessment by Gas Chromatography
(GC)

This protocol outlines a self-validating system for determining the purity of a 2-Ethylhexyl
nonanoate sample. The causality is based on the principle that different chemical compounds
will have distinct retention times as they pass through the GC column.

Objective: To quantify the percentage purity of 2-Ethylhexyl nonanoate and identify potential
impurities, such as residual 2-ethylhexanol or nonanoic acid.

Methodology:
o Standard Preparation:

o Accurately weigh approximately 100 mg of a certified 2-Ethylhexyl nonanoate reference
standard into a 10 mL volumetric flask.

o Dissolve and dilute to volume with a suitable solvent (e.g., hexane or isopropanol). This is
the Primary Standard Stock.
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o Prepare a series of calibration standards (e.g., 1, 2, 5, 10 mg/mL) by diluting the Primary
Standard Stock.

e Sample Preparation:
o Accurately weigh approximately 100 mg of the test sample into a 10 mL volumetric flask.
o Dissolve and dilute to volume with the same solvent used for the standards.

e GC System and Conditions:

[¢]

Instrument: Gas Chromatograph with a Flame lonization Detector (FID).

o Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID,
0.25 pum film thickness).

o Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).
o Injector: Split/splitless injector, 250°C, split ratio 50:1.
o Oven Program:
= |nitial Temperature: 100°C, hold for 1 minute.
» Ramp: 15°C/min to 280°C.
» Final Hold: Hold at 280°C for 5 minutes.
o Detector: FID, 290°C.

e Analysis and Validation:

[¢]

Inject 1 pL of each calibration standard to generate a calibration curve (Peak Area vs.
Concentration). The curve must have a correlation coefficient (r2) > 0.999 for the method to
be considered valid.

[¢]

Inject 1 pL of the sample preparation in triplicate.

[¢]

Inject a solvent blank to ensure no system contamination.
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o Inject a calibration check standard after every 10 sample injections to verify instrument
stability. The check standard's calculated concentration must be within £5% of its
theoretical value.

e Calculation:

o Identify the peak for 2-Ethylhexyl nonanoate in the sample chromatogram by comparing
its retention time to that of the reference standard.

o Calculate the concentration of the analyte in the sample using the linear regression
equation from the calibration curve.

o Purity (%) = (Concentration from curve / Initial sample concentration) x 100.

o Express the final result as the mean of the triplicate injections.

Conclusion

2-Ethylhexyl nonanoate (CAS 59587-44-9) is a high-performance ester whose value is
derived from its unique combination of physical properties: low volatility, excellent lubricity, high
solvency, and a desirable sensory profile. Its synthesis via esterification is a well-established
process, with modern methods favoring reusable solid acid catalysts. While its primary
applications are in cosmetics and industrial lubricants, its utility as a plasticizer demonstrates its
broad functionality. From a safety perspective, it exhibits a low toxicity profile. The key
consideration, its hydrolysis to 2-ethylhexanol, does not appear to pose a significant risk under
normal use conditions due to metabolic clearance rates. For scientists and developers, 2-
Ethylhexyl nonanoate represents a reliable, multifunctional ingredient with a well-documented
safety and performance profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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